4-fluoro-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzenesulfonamide

• IUPAC Name: N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-8-yl]-4-fluorobenzenesulfonamide
• InChI: InChI=1S/C21H25FN2O4S/c1-14(2)12-24-18-10-7-16(11-19(18)28-13-21(3,4)20(24)25)23-29(26,27)17-8-5-15(22)6-9-17/h5-11,14,23H,12-13H2,1-4H3
• InChI Key: SWRTVKGJRPYYBQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C2=C(C=C(C=C2)NS(=O)(=O)C3=CC=C(C=C3)F)OCC(C1=O)(C)C
• Molecular Formula: C21H25FN2O4S
• Molecular Weight: 420.5 g/mol

Description

4-fluoro-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C21H25FN2O4S and its molecular weight is 420.5. The purity is usually 95%.
BenchChem offers high-quality 4-fluoro-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-fluoro-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photodynamic Therapy Applications : A study by Pişkin et al. (2020) synthesized and characterized new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups, highlighting their potential in photodynamic therapy due to their high singlet oxygen quantum yield and good fluorescence properties. This suggests that benzenesulfonamide derivatives could be explored for their applicability in cancer treatment through photodynamic therapy mechanisms (Pişkin, Canpolat, & Öztürk, 2020).

Enzyme Inhibition for Therapeutic Applications : The research on benzenesulfonamide compounds also extends to their role as enzyme inhibitors. For example, Altug et al. (2017) synthesized isoxazole-containing benzenesulfonamides showing potent inhibition of carbonic anhydrases II and VII, important for exploring treatments for conditions like glaucoma and neuropathic pain (Altug, Güneş, Nocentini, Monti, Buonanno, & Supuran, 2017). These findings indicate the potential of benzenesulfonamide derivatives in the development of new pharmaceuticals targeting specific enzymes.

Potential in Anticancer Agent Development : Compounds with structural similarities to the specific benzenesulfonamide have been evaluated for their anticancer properties. The study by Tsai et al. (2016) on aminothiazole-paeonol derivatives, including a compound with a benzenesulfonamide moiety, demonstrated significant anticancer potential against various cancer cell lines, suggesting the promise of such derivatives in cancer therapy development (Tsai et al., 2016).